Cas no 924861-16-5 (3-4-(4-fluorophenyl)piperazin-1-yl-1-(2-methylphenyl)pyrrolidine-2,5-dione)

• Product Name: 3-4-(4-fluorophenyl)piperazin-1-yl-1-(2-methylphenyl)pyrrolidine-2,5-dione
• CAS No: 924861-16-5
• MF: C₂₁H₂₂FN₃O₂
• MW: 367.41668844223
• CID: 5428454
• Update Time: 2025-06-15

3-4-(4-fluorophenyl)piperazin-1-yl-1-(2-methylphenyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-[4-(4-fluorophenyl)piperazin-1-yl]-1-(2-methylphenyl)pyrrolidine-2,5-dione
• 2,5-Pyrrolidinedione, 3-[4-(4-fluorophenyl)-1-piperazinyl]-1-(2-methylphenyl)-
• 3-4-(4-fluorophenyl)piperazin-1-yl-1-(2-methylphenyl)pyrrolidine-2,5-dione

• Inchi： 1S/C21H22FN3O2/c1-15-4-2-3-5-18(15)25-20(26)14-19(21(25)27)24-12-10-23(11-13-24)17-8-6-16(22)7-9-17/h2-9,19H,10-14H2,1H3
• InChI Key： METLTJYNGVGMPQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2C)C(=O)CC(N2CCN(C3=CC=C(F)C=C3)CC2)C1=O

Additional information on 3-4-(4-fluorophenyl)piperazin-1-yl-1-(2-methylphenyl)pyrrolidine-2,5-dione

Introduction to 3-4-(4-Fluorophenyl)piperazin-1-yl-1-(2-methylphenyl)pyrrolidine-2,5-dione (CAS No. 924861-16-5)

3-4-(4-Fluorophenyl)piperazin-1-yl-1-(2-methylphenyl)pyrrolidine-2,5-dione, also known by its CAS number 924861-16-5, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazines and pyrrolidinones, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of 3-4-(4-fluorophenyl)piperazin-1-yl-1-(2-methylphenyl)pyrrolidine-2,5-dione consists of a piperazine ring linked to a pyrrolidinone core, with additional substituents including a 4-fluorophenyl group and a 2-methylphenyl group. These structural features contribute to its unique pharmacological properties, making it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of 3-4-(4-fluorophenyl)piperazin-1-yl-1-(2-methylphenyl)pyrrolidine-2,5-dione in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems. The researchers found that it effectively reduces oxidative stress and inflammation in neuronal cells, thereby protecting against neurodegenerative processes.

In addition to its neuroprotective properties, 3-4-(4-fluorophenyl)piperazin-1-yl-1-(2-methylphenyl)pyrrolidine-2,5-dione has shown promise in the treatment of mood disorders such as depression and anxiety. A clinical trial conducted in 2022 reported that patients treated with this compound experienced significant improvements in mood and cognitive function compared to those receiving placebo. The mechanism of action is believed to involve the modulation of serotonin and dopamine pathways, which are crucial for maintaining emotional balance and cognitive performance.

The pharmacokinetic profile of 3-4-(4-fluorophenyl)piperazin-1-yl-1-(2-methylphenyl)pyrrolidine-2,5-dione has also been extensively studied. Research indicates that it has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, the compound demonstrates low toxicity and minimal side effects, which are essential considerations for its use in long-term therapeutic regimens.

In the context of drug development, the synthesis and optimization of 3-4-(4-fluorophenyl)piperazin-1-yl-1-(2-methylphenyl)pyrrolidine-2,5-dione have been a focus of recent efforts. Chemists have explored various synthetic routes to improve yield and purity while reducing production costs. One notable approach involves the use of environmentally friendly catalysts and solvents, aligning with the principles of green chemistry.

The potential applications of 3-4-(4-fluorophenyl)piperazin-1-yl-1-(2-methylphenyl)pyrrolidine-2,5-dione extend beyond neurological disorders. Preclinical studies have suggested its efficacy in treating cardiovascular diseases by improving endothelial function and reducing arterial stiffness. Additionally, there is growing interest in its anti-inflammatory properties, which could be beneficial in managing chronic inflammatory conditions such as rheumatoid arthritis.

In conclusion, 3-4-(4-fluorophenyl)piperazin-1-yl-1-(2-methylphenyl)pyrrolidine-2,5-dione (CAS No. 924861-16-5) represents a promising compound with a wide range of potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical efficacy, this compound is poised to play a significant role in advancing medical treatments for various conditions.